6-Bromo-2,8-dimethylimidazo[1,2-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-Bromo-2,8-dimethylimidazo[1,2-b]pyridazine” is a heterocyclic compound. It belongs to a class of chemicals called imidazo[1,2-b]pyridazines. This moiety is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound from the easily available chemicals is desirable due to its tremendous use in various branches of chemistry . The synthesis of this scaffold employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Molecular Structure Analysis
The molecular weight of “this compound” is 226.08 . The InChI code for this compound is 1S/C8H8BrN3/c1-5-3-7(9)11-12-4-6(2)10-8(5)12/h3-4H,1-2H3 .Chemical Reactions Analysis
Imidazopyridine, the core structure of “this compound”, is one of the important fused bicyclic 5–6 heterocycles . It is synthesized from the easily available chemicals using various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Physical and Chemical Properties Analysis
The physical form of “this compound” is a powder . It has a molecular weight of 226.08 .Scientific Research Applications
Synthesis of B-Fused Carbazoles as Potential Antitumor Agents
6-Bromo-2,8-dimethylimidazo[1,2-b]pyridazine derivatives have been used in the synthesis of new b-fused carbazoles. These carbazoles are being investigated for their potential as antitumor agents. The 6-substituted carbazolediesters, derived from this compound, serve as key building blocks in creating these compounds (Haider et al., 2014).
Development of Positron Emission Tomography Radiotracers
Compounds derived from this compound have been synthesized and evaluated for binding to amyloid plaques in vitro. These derivatives show potential for use in the development of novel positron emission tomography (PET) radiotracers for imaging amyloid plaques in the brain, which is significant in the study of neurodegenerative diseases (Zeng et al., 2010).
Antitumor Activity in Liver Carcinoma
Compounds synthesized from this compound have been evaluated for antitumor activity against liver carcinoma cancer cell lines (HEPG2-1). Some derivatives, such as pyrazolo[1,5-a]pyrimidine, have shown promising antitumor activity, indicating the potential of these compounds in cancer therapy (Gomha, Zaki, & Abdelhamid, 2015).
Synthesis of Sulfonamide and Amide Derivatives for Antimicrobial Activity
New sulfonamide and amide derivatives containing this compound have been synthesized for potential antimicrobial activity. These compounds have been tested against various bacterial strains, showing potential in the development of new antimicrobial agents (Bhatt, Kant, & Singh, 2016).
Research in Peripheral Benzodiazepine Receptors
Derivatives of this compound have been studied for their binding affinity to Peripheral Benzodiazepine Receptors (PBR). This research is important for understanding the function of PBR and its potential therapeutic applications (Katsifis, Barlin, Mattner, & Dikić, 2004).
Safety and Hazards
Properties
IUPAC Name |
6-bromo-2,8-dimethylimidazo[1,2-b]pyridazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3/c1-5-3-7(9)11-12-4-6(2)10-8(5)12/h3-4H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDDBRNKFEUPRFQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN2C1=NC(=C2)C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.